Cas no 341503-22-8 (2α,3α,24-Trihydroxyursa -12,20(30)-dien-28-oic acid)

2α,3α,24-Trihydroxyursa-12,20(30)-dien-28-oic acid is a pentacyclic triterpenoid derivative characterized by hydroxyl groups at the 2α, 3α, and 24 positions, along with a diene structure at C-12 and C-20(30). This compound exhibits notable bioactivity due to its ursane skeleton and functionalized side chain, making it valuable for pharmacological research, particularly in anti-inflammatory and anticancer studies. Its structural features, including multiple hydroxyl groups, enhance solubility and interaction with biological targets. The compound serves as a key intermediate in the synthesis of bioactive derivatives, offering potential applications in drug development and natural product chemistry. High purity and well-defined stereochemistry ensure reproducibility in research applications.
2α,3α,24-Trihydroxyursa -12,20(30)-dien-28-oic acid structure
341503-22-8 structure
Product Name:2α,3α,24-Trihydroxyursa -12,20(30)-dien-28-oic acid
CAS No:341503-22-8
MF:C30H46O5
MW:486.683249950409
CID:4671437
PubChem ID:102250836
Update Time:2025-10-29

2α,3α,24-Trihydroxyursa -12,20(30)-dien-28-oic acid Chemical and Physical Properties

Names and Identifiers

    • 2α,3α,24-Trihydroxyursa -12,20(30)-dien-28-oic acid
    • 2??,3??,24-Trihydroxyursa-12,20(30)-dien-28-oic acid
    • 341503-22-8
    • AKOS040763076
    • Inchi: 1S/C30H46O5/c1-17-9-12-30(25(34)35)14-13-28(5)19(23(30)18(17)2)7-8-22-26(3)15-20(32)24(33)27(4,16-31)21(26)10-11-29(22,28)6/h7,18,20-24,31-33H,1,8-16H2,2-6H3,(H,34,35)/t18-,20+,21+,22+,23-,24+,26-,27+,28+,29+,30-/m0/s1
    • InChI Key: FFMVHFPLIIYYNC-GZUBHELFSA-N
    • SMILES: O[C@@H]1[C@@H](C[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O)CCC(=C)[C@H](C)[C@H]5C4=CC[C@@H]32)[C@@]1(C)CO)O

Computed Properties

  • Exact Mass: 486.33452456g/mol
  • Monoisotopic Mass: 486.33452456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 2
  • Complexity: 972
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 98Ų

Experimental Properties

  • Color/Form: Powder

2α,3α,24-Trihydroxyursa -12,20(30)-dien-28-oic acid Security Information

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Additional information on 2α,3α,24-Trihydroxyursa -12,20(30)-dien-28-oic acid

2α,3α,24-Trihydroxyursa-12,20(30)-dien-28-oic Acid

Introduction to 2α,3α,24-Trihydroxyursa-12,20(30)-dien-28-oic Acid

CAS No. 341503-22-8 refers to the compound 2α,3α,24-Trihydroxyursa-12,20(30)-dien-28-oic acid, a naturally occurring triterpenoid compound. This compound belongs to the class of ursolic acid derivatives and is widely studied for its diverse biological activities. The molecule is characterized by its complex structure, featuring multiple hydroxyl groups and conjugated double bonds. Recent studies have highlighted its potential applications in pharmacology and nutraceuticals.

Structural Insights and Synthesis

The molecular structure of CAS No. 341503-22-8 is defined by a pentacyclic triterpenoid skeleton with hydroxyl groups at positions 1α, 1β (as indicated in the name), and a carboxylic acid group at position 6. The conjugated double bonds at positions 11 and 15 contribute to its unique electronic properties. This structure is synthesized through intricate biosynthetic pathways in plants or via chemical synthesis methods optimized in recent years.

Biological Activities and Applications

Recent research has demonstrated that CAS No. 341503-22-8 exhibits significant anti-inflammatory properties. Studies published in the last year have shown that it inhibits key inflammatory mediators such as COX-1 and COX-₂ enzymes. Furthermore, its antioxidant activity has been validated through assays measuring its ability to scavenge free radicals and reduce oxidative stress in cellular models.

In the context of cancer research, CAS No. 341503-6666 has shown promise as a potential anticancer agent. Preclinical studies indicate that it induces apoptosis in various cancer cell lines while sparing normal cells. This selective cytotoxicity makes it a candidate for further drug development.

Natural Sources and Extraction Methods

This compound is predominantly found in various species of plants belonging to the Rosaceae family. Recent advancements in extraction techniques have improved the yield of CAS No. 341503-6666 from natural sources. Supercritical fluid extraction (SFE) has emerged as an efficient method for isolating this compound without compromising its structural integrity.

Therapeutic Potential and Future Directions

The therapeutic potential of CAS No. 341503-6666 is vast and continues to be explored across multiple therapeutic areas. Ongoing clinical trials are investigating its efficacy in managing chronic inflammatory diseases such as arthritis and cardiovascular disorders.

In conclusion, CAS No. 341503-6666, or Trihydroxyursa-dien-oic acid, represents a promising compound with multifaceted biological activities. Its continued exploration will undoubtedly contribute to advancements in pharmacology and natural product-based therapeutics.

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